Cas no 1830254-62-0 (N-(1H-indazol-5-yl)-2-(pyrrolidin-3-yl)acetamide)

• Product Name: N-(1H-indazol-5-yl)-2-(pyrrolidin-3-yl)acetamide
• CAS No: 1830254-62-0
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• CID: 5941487
• PubChem ID: 65979237
• Update Time: 2025-06-11

N-(1H-indazol-5-yl)-2-(pyrrolidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1830254-62-0
• AKOS015321199
• EN300-7549008
• N-(1H-indazol-5-yl)-2-(pyrrolidin-3-yl)acetamide

• Inchi： 1S/C13H16N4O/c18-13(5-9-3-4-14-7-9)16-11-1-2-12-10(6-11)8-15-17-12/h1-2,6,8-9,14H,3-5,7H2,(H,15,17)(H,16,18)
• InChI Key： GSMBNSIHPIPBJQ-UHFFFAOYSA-N
• SMILES： O=C(CC1CNCC1)NC1C=CC2=C(C=NN2)C=1

Computed Properties

• Exact Mass: 244.13241115g/mol
• Monoisotopic Mass: 244.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on N-(1H-indazol-5-yl)-2-(pyrrolidin-3-yl)acetamide

Comprehensive Overview of N-(1H-indazol-5-yl)-2-(pyrrolidin-3-yl)acetamide (CAS 1830254-62-0)

N-(1H-indazol-5-yl)-2-(pyrrolidin-3-yl)acetamide (CAS 1830254-62-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound belongs to the class of indazole derivatives, which are known for their diverse biological activities. Its molecular structure combines an indazole core with a pyrrolidine moiety, making it a promising candidate for drug discovery and development.

Recent studies highlight the growing interest in N-(1H-indazol-5-yl)-2-(pyrrolidin-3-yl)acetamide as a potential modulator of various biological pathways. Researchers are particularly intrigued by its ability to interact with specific protein targets, which could lead to breakthroughs in treating conditions such as inflammation, metabolic disorders, and neurological diseases. The compound's CAS number 1830254-62-0 serves as a unique identifier in chemical databases, facilitating its study and application in high-throughput screening and molecular modeling.

One of the most searched questions related to this compound is: "What are the potential therapeutic uses of N-(1H-indazol-5-yl)-2-(pyrrolidin-3-yl)acetamide?" Preliminary research suggests that its dual functionality—combining the indazole scaffold with a pyrrolidine side chain—may enhance its bioavailability and target specificity. This has led to increased exploration in areas like kinase inhibition and G-protein-coupled receptor (GPCR) modulation, both of which are hot topics in modern drug discovery.

Another frequently asked question is: "How is N-(1H-indazol-5-yl)-2-(pyrrolidin-3-yl)acetamide synthesized?" The synthesis typically involves multi-step organic reactions, including amide bond formation and selective functionalization of the indazole ring. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation are often employed to improve yield and purity. Researchers also emphasize the importance of optimizing reaction conditions to minimize byproducts, a common challenge in the preparation of such complex molecules.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical factors influencing its pharmacokinetic profile. N-(1H-indazol-5-yl)-2-(pyrrolidin-3-yl)acetamide exhibits moderate water solubility, which can be enhanced through salt formation or prodrug strategies. These characteristics are frequently discussed in forums and publications, reflecting the compound's relevance in formulation science.

In the context of AI-driven drug discovery, N-(1H-indazol-5-yl)-2-(pyrrolidin-3-yl)acetamide has been the subject of computational studies, including molecular docking and quantitative structure-activity relationship (QSAR) analyses. These approaches help predict its binding affinity and optimize its structure for improved efficacy. Such methodologies align with current trends in leveraging artificial intelligence to accelerate the identification of novel drug candidates.

Safety and toxicity profiles are also key concerns for researchers. While CAS 1830254-62-0 is not classified as a hazardous substance, comprehensive in vitro and in vivo studies are necessary to evaluate its long-term effects. This aligns with the broader industry focus on developing safer and more sustainable pharmaceuticals.

In summary, N-(1H-indazol-5-yl)-2-(pyrrolidin-3-yl)acetamide represents a compelling area of research with significant potential across multiple therapeutic domains. Its structural complexity and biological activity make it a valuable subject for ongoing scientific inquiry, particularly in the era of precision medicine and AI-enhanced drug development.